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For Researchers, Scientists, and Drug Development Professionals

Introduction

Creatine phosphate, a high-energy phosphate compound, plays a pivotal role in cellular energy
homeostasis, particularly in tissues with high and fluctuating energy demands such as skeletal
muscle and the brain. The transfer of its phosphate group to ADP to regenerate ATP forms the
basis of the creatine-creatine phosphate energy shuttle. Creatine phosphate dipotassium salt is
a readily soluble and stable form of creatine phosphate, making it a valuable reagent in a
variety of biochemical and physiological studies. These application notes provide a detailed
protocol for the preparation of a stock solution of creatine phosphate dipotassium salt for
research use.

Data Presentation

A summary of the key quantitative data for creatine phosphate dipotassium salt is presented in
the table below for easy reference.
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Property Value Reference
Molecular Weight 287.29 g/mol [1]
Solubility in Water 5 mg/mL [2][3]
Appearance White solid [2][3]
Storage of Solid -20°C [2][3]

Stock Solution Stability Up, 03 months at -20°C [2113]

(aliquoted)
Stock Solution Storage -20°C or -80°C [2][4]

Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a stock solution of creatine
phosphate dipotassium salt.

Materials and Equipment:

o Creatine phosphate dipotassium salt (powder)

¢ Nuclease-free water or appropriate buffer (e.g., PBS)
e Analytical balance

e Spatula

» Weighing paper or boat

e Conical tube (e.g., 15 mL or 50 mL)

» Vortex mixer

» Pipettes and sterile pipette tips

« Sterile microcentrifuge tubes for aliquoting
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e -20°C freezer
Procedure:

o Determine the Desired Concentration and Volume: Decide on the final concentration and
total volume of the stock solution required for your experiments. For this example, we will
prepare 10 mL of a 10 mg/mL stock solution.

o Calculate the Required Mass: Use the following formula to calculate the mass of creatine
phosphate dipotassium salt needed:

Mass (g) = Concentration (g/L) x Volume (L)
Example Calculation:
o Desired Concentration = 10 mg/mL =10 g/L
o Desired Volume =10 mL=0.01L
o Mass=10g/Lx0.01L=0.1g=100mg
e Weigh the Compound:
o Place a clean, dry weighing boat on the analytical balance and tare the balance to zero.

o Carefully weigh out the calculated mass (100 mg in this example) of the creatine
phosphate dipotassium salt powder using a spatula.

e Dissolve the Compound:
o Transfer the weighed powder into a conical tube.
o Add a portion of the solvent (e.g., 8 mL of nuclease-free water) to the tube.

o Vortex the tube thoroughly until the powder is completely dissolved. The solution should
be clear and colorless.
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o Once dissolved, add the remaining solvent to reach the final desired volume (10 mL in this
example).

e Aliquot and Store:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is crucial to
aliquot the stock solution.[4]

o Dispense the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes.

o Clearly label each aliquot with the name of the compound, concentration, and date of
preparation.

o Store the aliquots at -20°C for up to 3 months.[2][3] For longer-term storage, -80°C can be
used.[4]

Mandatory Visualization

The following diagram illustrates the workflow for preparing the creatine phosphate dipotassium
salt stock solution.
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Stock Solution Preparation Workflow

1. Calculate Required Mass
(Concentration x Volume)

2. Weigh Creatine Phosphate
Dipotassium Salt

3. Dissolve in Solvent
(e.g., Nuclease-free Water)

4. Vortex Until
Completely Dissolved

5. Aliquot into
Single-Use Tubes

6. Store Aliquots
at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing creatine phosphate dipotassium salt stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Creatine Phosphate Dipotassium Salt Stock Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b102907#how-to-prepare-a-stock-
solution-of-creatine-phosphate-dipotassium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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